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Compound of Interest

Compound Name: Heptyl butyrate

Cat. No.: B1582431 Get Quote

This guide provides critical safety and logistical information for the handling of Heptyl butyrate
in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Understanding the Hazards
Heptyl butyrate is a combustible liquid that can cause skin and eye irritation.[1][2][3] Inhalation

of high concentrations of its vapor may lead to respiratory tract irritation, while ingestion is

harmful.[2][3][4][5] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area.

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is essential to minimize exposure. The

following protocol outlines the necessary steps for handling Heptyl butyrate safely.

2.1. Engineering Controls

Before relying on PPE, ensure proper engineering controls are in place. Handle Heptyl
butyrate in a chemical fume hood to minimize vapor inhalation.[5] An eyewash station and

safety shower should be readily accessible.[4][6]

2.2. PPE Selection and Use
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The selection of PPE depends on the scale and nature of the task. The following table

summarizes the required PPE for different routes of exposure.
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Exposure Route Required PPE
Specifications and

Procedures

Dermal (Skin) Chemical-resistant gloves

Material: Butyl rubber is highly

recommended for handling

esters.[1][2][3][7][8] Nitrile

gloves can be used for

incidental contact but should

be replaced immediately upon

splash.[8] Procedure: Check

gloves for rips or punctures

before use. Remove and

replace contaminated gloves

immediately. Never reuse

disposable gloves. Wash

hands thoroughly after

handling.[8]

Protective clothing

A standard laboratory coat

should be worn. For tasks with

a higher risk of splashing, a

chemically resistant apron or

coveralls are recommended.[4]

Ocular (Eyes)

Safety glasses with side

shields or chemical splash

goggles

Procedure: Goggles are

required when there is a risk of

splashing. A face shield may

be necessary for larger

quantities or when splash risk

is high.[1][4][7][8]

Respiratory NIOSH-approved respirator Procedure: Not typically

required under normal use

conditions with adequate

ventilation (e.g., in a fume

hood).[6][9] If ventilation is

inadequate, or during a large

spill, a NIOSH-approved
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respirator with an organic

vapor cartridge is necessary.[4]

2.3. Quantitative Data Summary

The following table provides key quantitative data for Heptyl butyrate to inform risk

assessment and handling procedures.

Parameter Value Source Citation

GHS Hazard Class

Flammable liquids (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure,

respiratory tract irritation

(Category 3)

[2][10]

Signal Word Warning [1][4][7]

Flash Point 91°C / 195.8°F (Closed Cup) [7][9]

Boiling Point 225°C / 437°F [9]

Occupational Exposure Limits

ACGIH TLV: 50 ppm, 205

mg/m³ TWA (Note: Some

sources state no exposure

limits are known)

[1][4][9]

Operational and Disposal Plans
3.1. Handling and Storage

Keep Heptyl butyrate away from heat, sparks, open flames, and hot surfaces.[4][7][8]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][7]

Avoid contact with strong oxidizing agents.[1][8]
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Wash hands thoroughly after handling the substance.[9]

3.2. Spill Management

Small Spills: Absorb the spill with an inert, non-combustible material such as sand or earth.

[1][7] Place the waste in a sealed container for disposal.[7] Clean the affected area with soap

and water.

Large Spills: Evacuate the area.[7] Wear appropriate PPE, including respiratory protection.

Contain the spill using a non-combustible absorbent material.[7] Prevent the spill from

entering drains or waterways.[1]

3.3. Disposal Plan

Dispose of Heptyl butyrate and its containers in accordance with local, state, and federal

regulations.[7][9]

This material may be considered hazardous waste and should be disposed of by a licensed

waste disposal contractor.[7]

Do not dispose of it down the drain.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Heptyl butyrate.
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Caption: PPE selection workflow for handling Heptyl butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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